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Compound of Interest

Compound Name: Ethyl 5-hydroxydecanoate

Cat. No.: B1671634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Ethyl 5-hydroxydecanoate, a significant flavor and fragrance agent. The information is
curated for researchers, scientists, and professionals in drug development who require precise
data for formulation, synthesis, and analytical endeavors. This document summarizes key
guantitative data in a structured format, outlines detailed experimental protocols for property
determination, and includes a visualization of a common synthetic pathway.

Core Physical and Chemical Properties

Ethyl 5-hydroxydecanoate is a colorless, clear liquid known for its characteristic sweet, fatty,
and peach-like aroma.[1][2][3] It is identified by the CAS number 75587-06-3 and FEMA
number 4444 [1][3][4]

Table 1: Quantitative Physical Properties of Ethyl 5-
hydroxydecanoate
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Property Value Conditions Source
Molecular Formula C12H2403 [L1121[31[4115]

Molecular Weight 216.32 g/mol [1112][31[4]

Boiling Point 280 - 299 °C @ 760 mmHg [6]

276 °C (Estimated) [4]

Specific Gravity 0.945 - 0.956 @ 20 °C [1][6]1[7]
Refractive Index 1.442 - 1.452 @ 20 °C [11161[7]
Flash Point 80.10 °C (TCC, Estimated) [6]
123.82 °C (Estimated) [4]

Vapor Pressure 0.0001 hPa @ 20 °C (Estimated) [4]
0.0003 hPa @ 25 °C (Estimated) [4]

logP (o/w) 2.8 [11[4]

Very slightly soluble in
Solubility water; Soluble in [1114116]
ethanol

Experimental Protocols

While specific experimental records from bodies like the Joint FAO/WHO Expert Committee on

Food Additives (JECFA) for Ethyl 5-hydroxydecanoate are not publicly detailed, the following

are generalized, standard laboratory protocols for determining the key physical properties listed
above.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, a micro-reflux method is suitable.

o Apparatus: Small test tube, magnetic stirrer, hot plate with stirring capability, thermometer,
clamp, and a Pasteur pipette.
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e Procedure:

o Approximately 0.5 mL of Ethyl 5-hydroxydecanoate is placed into a small test tube with a
small magnetic stir bar.

o The test tube is secured in a heating block on a hot plate stirrer.

o Athermometer is clamped such that its bulb is positioned about 1 cm above the liquid's
surface to measure the vapor temperature.

o The sample is heated gently while stirring.

o The boiling point is recorded when the liquid is observed to be gently boiling and a ring of
condensing vapor (refluxing) is stable on the walls of the test tube at the level of the
thermometer bulb. The temperature reading should be stable at this point.

Determination of Specific Gravity/Density (Pychometer
Method)

Specific gravity is the ratio of the density of a substance to the density of a reference
substance; for liquids, this is typically water.

» Apparatus: Pycnometer (a glass flask with a specific volume), analytical balance.
e Procedure:
o The mass of a clean, dry pycnometer is accurately measured (ma1).

o The pycnometer is filled with distilled water and its mass is measured (mz). The
temperature of the water is recorded.

o The pycnometer is emptied, dried, and then filled with Ethyl 5-hydroxydecanoate, and its
mass is measured again (ms).

o The density (p) is calculated using the formula: p = (ms - m1) / V, where the volume V is
determined from the mass of the water (m2 - m1) and the known density of water at the
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recorded temperature. The specific gravity is the ratio of the density of the sample to the
density of water.

Measurement of Refractive Index (Abbe Refractometer)

The refractive index measures how light propagates through a substance and is a
characteristic property.

o Apparatus: Abbe refractometer, light source (e.g., sodium lamp), temperature-controlled
water bath, dropper.

e Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index,
often distilled water. The prism surfaces are cleaned and dried.

o Afew drops of Ethyl 5-hydroxydecanoate are placed on the surface of the prism.

o The prisms are closed and the instrument is adjusted to bring the boundary line between
the light and dark fields into sharp focus at the crosshairs of the eyepiece.

o The refractive index is read from the instrument's scale. The temperature is maintained at
20 °C using the water bath connected to the refractometer.

Assessment of Solubility

Solubility is determined by observing the extent to which a solute dissolves in a solvent to form
a homogeneous solution.

o Apparatus: Small test tubes, vortex mixer, graduated pipettes.
e Procedure for Water Solubility:
o A specific volume of distilled water (e.g., 1 mL) is placed in a test tube.
o Asmall, measured amount of Ethyl 5-hydroxydecanoate (e.g., 10 pL) is added.

o The tube is sealed and agitated vigorously using a vortex mixer for a set period.
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o The mixture is allowed to stand and is visually inspected for homogeneity or the presence
of undissolved droplets. The substance is classified as very slightly soluble if only a small
amount dissolves.

e Procedure for Ethanol Solubility:

o The same procedure is repeated using ethanol as the solvent. The complete miscibility
indicates solubility.

Synthetic Pathway Visualization

Ethyl 5-hydroxydecanoate can be synthesized via Fischer esterification. This acid-catalyzed
reaction involves the conversion of a carboxylic acid and an alcohol to an ester. In this case, 5-
hydroxydecanoic acid reacts with ethanol in the presence of an acid catalyst.

Acid Catalyst
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Caption: Fischer esterification pathway for the synthesis of Ethyl 5-hydroxydecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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